Chlorination of 20-Oxopregnanes with the Manganese Dioxide–Chlorotrimethylsilane/Acetyl Chloride System: A Simple Approach Towards the Construction of the Corticosteroid Side Chain
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A701350G
Abstract
C-21 chlorination of 20-oxosteroids using the system MnO2 (excess)–TMSCl or MnO2 (excess)–AcCl in acetic acid medium as well as an example of a Wagner–Meerwein rearrangement of 17α-chloro-20-oxopregna-3β-yl acetate to 17-β-methyl-18-nor-17α-pregn-13-en-3β-yl acetate have been demonstrated.
Recommended Literature
- [1] Atomic layer deposition-based tuning of the pore size in mesoporous thin films studied by in situ grazing incidence small angle X-ray scattering
- [2] Predominant defects in semiconductor isovalent solid solutions: Pb1 –y(SexTe1 –x)y, Pb1 –y(SxTe1 –x)y and Pb1 –y(SxSe1 –x)y
- [3] Rapid and direct detection of attomole adenosine triphosphate (ATP) by MALDI-MS using rutile titania chips†
- [4] Food and drugs
- [5] Mesoporous zinc platinate and platinum nanotubes: insights into the formation mechanism and their catalytic activity†
- [6] Recent progress of magnetic nanomaterials from cobalt-containing organometallic polymer precursors
- [7] Metal-assisted synthesis of salen-based porous organic polymer for highly efficient fixation of CO2 into cyclic carbonates†
- [8] Synthesis and characterisation of polynorepinephrine-shelled microcapsules via an oil-in-water emulsion templating route†
- [9] Front cover
- [10] Back matter
Journal Name：Journal of Chemical Research, Synopses
Research Products
-
CAS no.: 16284-60-9
-
CAS no.: 129053-70-9
-
CAS no.: 121578-13-0
